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Compound of Interest

Compound Name: 4-Dodecylaniline

Cat. No.: B094358

Aimed at Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed exploration of the physicochemical properties of 4-
dodecylaniline. As a Senior Application Scientist, the goal is to present this information with a
focus on the underlying scientific principles and practical experimental considerations critical for
its application in research and development.

Section 1: Molecular Architecture and its
Physicochemical Implications

4-Dodecylaniline, with the chemical formula CisHs1N, is an amphiphilic molecule featuring a
long, hydrophobic dodecyl chain attached at the para-position to a hydrophilic aniline moiety.[1]
This distinct structure is the primary determinant of its physical and chemical behavior,
influencing its solubility, reactivity, and utility in various applications. The long alkyl chain
imparts significant nonpolar character, while the amino group on the aromatic ring provides a
site for polar interactions and chemical modifications.

Section 2: Core Physicochemical Data

A guantitative understanding of 4-dodecylaniline's properties is fundamental for its effective
use. The following table summarizes its key physicochemical parameters.

Table 1: Physicochemical Properties of 4-Dodecylaniline
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Property Value Source(s)

Molecular Formula CisHsz1N [1112113114]

Molecular Weight 261.45 g/mol [1112][3][5]

Appearance White to pale yellow crystalline (4]
solid

Melting Point 35-39 °C 516171181

Boiling Point 220-221 °C at 15 mmHg [5][6]

Density Approximately 0.9 g/cm3 [1]8]

Flash Point 150 °C (closed cup) [5]

pKa 4.95 (Predicted) [6]

LogP 7.24 [31[8]

Section 3: Experimental Protocols for Property

Determination

The precise measurement of physicochemical properties is paramount for quality control and

predictive modeling. The following protocols are described from the perspective of ensuring

data integrity and reproducibility.

Melting Point Determination via Capillary Method

The melting point is a crucial indicator of purity. A sharp melting range is indicative of a highly

pure compound.

Step-by-Step Protocol:

o Sample Preparation: A small quantity of dry 4-dodecylaniline is finely crushed into a

powder. This ensures uniform heat distribution. The powder is then tightly packed into a

capillary tube to a height of 2-3 mm.
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¢ Instrumentation: A calibrated digital melting point apparatus is used. Calibration is typically
performed with certified reference standards.

+ Measurement: The capillary tube is placed in the heating block. A rapid heating rate can be
used initially, but it should be slowed to 1-2 °C/min as the temperature approaches the
expected melting point of 35-39 °C.[5][6][7][8]

+ Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal melts is the completion of
melting. The range between these two temperatures is the melting range.

Solubility Assessment

The amphiphilic nature of 4-dodecylaniline dictates its solubility. It is largely insoluble in water
but soluble in nonpolar organic solvents like hexane and toluene, as well as ethanol, ether, and
chlorinated solvents.[1][9]

Qualitative Solubility Testing Workflow:

Solubility Test Wo Soluble

No Solid Remaining

Visually Inspect for Undissolved Solid

e/

Vortex at Room Temperatur msoiuoie/3Slightly Soluble

Add ~10 mg of 4-Dodecylaniline to 1 mL of Solvent
AS

Click to download full resolution via product page

Caption: A simple workflow for the qualitative assessment of solubility.

Spectroscopic Characterization

Spectroscopic analysis is essential for structural confirmation and purity assessment.
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Table 2: Spectroscopic Data for 4-Dodecylaniline

Technique

Key Spectral Features

1H NMR

Aromatic protons typically appear as doublets
around 7.0 and 6.6 ppm. The protons of the NHz
group are observed as a broad singlet. The
aliphatic protons of the dodecyl chain appear as

a series of signals in the upfield region (0.8-2.5

ppm).

13C NMR

The carbon atoms of the aromatic ring will have
distinct signals in the 110-150 ppm region. The
aliphatic carbons of the dodecyl chain will

appear in the 14-35 ppm range.

IR Spectroscopy

The N-H stretching vibrations of the primary
amine are typically observed as two bands in
the 3300-3500 cm~1 region. C-H stretches of the
aromatic ring are seen just above 3000 cm™1,
while the aliphatic C-H stretches appear just
below 3000 cm~1. The N-H bending vibration is
found around 1600 cm™1.

Mass Spectrometry

The molecular ion peak (M*) is observed at m/z
261. A prominent fragment is often seen at m/z
106, corresponding to the cleavage of the

dodecyl chain.[3]

Section 4: Applications Guided by Physicochemical

Properties

The unique combination of a long hydrophobic tail and a reactive aniline head group makes 4-

dodecylaniline a valuable molecule in several fields.

o Surfactants and Emulsifiers: Its amphiphilic nature allows it to reduce surface tension,

making it useful in detergent and emulsifier formulations.[9]

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dodecylaniline
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.solubilityofthings.com/4-dodecylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Corrosion Inhibitors: The long dodecyl chain can form a protective hydrophobic layer on
metal surfaces, while the amine group can adsorb to the metal, preventing corrosion.[1]

¢ Liquid Crystal Materials: The rod-like shape of the molecule makes it a suitable building
block for the synthesis of liquid crystals.[1]

¢ Advanced Materials: It is used in the development of self-assembling monolayers and for the
solubilization of single-walled carbon nanotubes.[1][2][5][6]

+ Chemical Synthesis: The amino group serves as a versatile handle for further chemical
modifications, making it a key intermediate in the synthesis of more complex molecules,
such as sulfonate derivatives.[5][6][7]

Logical Relationship between Properties and Applications:

Applications

Chemical Synthesis
Physicochemical Properties >
Reactive Amino Group Corrosion Inhibitors
s
Long Hydrophobic Chain Advanced Materials
Amphiphilicity Liquid Crystals
A

Click to download full resolution via product page

Caption: The link between the key physicochemical properties of 4-dodecylaniline and its
major applications.
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Section 5: Synthesis Overview

4-Dodecylaniline can be synthesized via the alkylation of aniline with dodecenes in the
presence of a catalyst such as aluminum chloride.[10] The reaction involves the electrophilic
addition of the aniline to the dodecene, followed by rearomatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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